Cas no 876299-63-7 (Benzene, 1-bromo-3-methyl-5-(phenylmethoxy)-)

Benzene, 1-bromo-3-methyl-5-(phenylmethoxy)- structure
876299-63-7 structure
Product Name:Benzene, 1-bromo-3-methyl-5-(phenylmethoxy)-
CAS No:876299-63-7
MF:C14H13BrO
MW:277.156423330307
CID:4275271
PubChem ID:68901598
Update Time:2025-04-24

Benzene, 1-bromo-3-methyl-5-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-3-methyl-5-(phenylmethoxy)-
    • 1-(Benzyloxy)-3-bromo-5-methylbenzene
    • 1-Bromo-3-methyl-5-(phenylmethoxy)benzene
    • QWFHNVJNLZJNBU-UHFFFAOYSA-N
    • DTXSID501272491
    • E93931
    • 1-bromo-3-methyl-5-phenylmethoxybenzene
    • MFCD28973295
    • SCHEMBL4073348
    • 876299-63-7
    • Inchi: 1S/C14H13BrO/c1-11-7-13(15)9-14(8-11)16-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3
    • InChI Key: QWFHNVJNLZJNBU-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C)=CC(=C1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 276.01498g/mol
  • Monoisotopic Mass: 276.01498g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 9.2Ų

Benzene, 1-bromo-3-methyl-5-(phenylmethoxy)- Pricemore >>

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